Cas no 821782-77-8 (3-Nonanol, 5-(2-methyl-1-propenylidene)-, acetate, (3R)-)

• Product Name: 3-Nonanol, 5-(2-methyl-1-propenylidene)-, acetate, (3R)-
• CAS No: 821782-77-8
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 696968
• PubChem ID: 71419819
• Update Time: 2025-04-19

3-Nonanol, 5-(2-methyl-1-propenylidene)-, acetate, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Nonanol, 5-(2-methyl-1-propenylidene)-, acetate, (3R)-
• acetic acid,(3R)-5-(2-methylprop-1-enylidene)nonan-3-ol
• DTXSID10839040
• 821782-77-8
• Acetic acid--(3R)-5-(2-methylprop-1-en-1-ylidene)nonan-3-ol (1/1)

• Inchi： 1S/C13H24O.C2H4O2/c1-5-7-8-12(9-11(3)4)10-13(14)6-2;1-2(3)4/h13-14H,5-8,10H2,1-4H3;1H3,(H,3,4)/t13-;/m1./s1
• InChI Key： SHOSLGYGTRTCAL-BTQNPOSSSA-N
• SMILES： O[C@H](CC)CC(=C=C(C)C)CCCC.OC(C)=O

Computed Properties

• Exact Mass: 256.20384475g/mol
• Monoisotopic Mass: 256.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų